Cas no 681268-68-8 (N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide)

• Product Name: N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide
• CAS No: 681268-68-8
• MF: C₂₅H₂₀ClN₃OS
• MW: 445.963803291321
• CID: 6041172
• PubChem ID: 4227596
• Update Time: 2025-05-30

N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide
• Benzeneacetamide, N-[2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-α-phenyl-
• N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,2-diphenylacetamide
• Oprea1_350400
• N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
• N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
• F0541-1343
• AKOS024582133
• 681268-68-8

• Inchi： 1S/C25H20ClN3OS/c26-19-11-13-20(14-12-19)29-24(21-15-31-16-22(21)28-29)27-25(30)23(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,23H,15-16H2,(H,27,30)
• InChI Key： RABXUKHDFZRIRC-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2)C(NC2N(C3=CC=C(Cl)C=C3)N=C3CSCC3=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 445.1015611g/mol
• Monoisotopic Mass: 445.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 679.8±55.0 °C(Predicted)
• pka: 12.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide

Comprehensive Overview of N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide (CAS No. 681268-68-8)

The compound N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide (CAS No. 681268-68-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thienopyrazole core, combined with diphenylacetamide and 4-chlorophenyl moieties, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for heterocyclic compounds like N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide has surged due to their versatility in medicinal chemistry. A growing number of studies focus on its synthetic pathways, physicochemical properties, and biological activity. For instance, its solubility and stability under different pH conditions are critical for formulation development. Additionally, its potential metabolic pathways and toxicity profile are under investigation to ensure safety in therapeutic applications.

The rise of AI-driven drug discovery has further amplified interest in this compound. Computational models predict its binding affinity to various protein targets, which aligns with the current trend of in silico screening. Researchers frequently search for "thienopyrazole derivatives" and "diphenylacetamide synthesis" to explore its analogs. Moreover, its potential role in neurodegenerative diseases and cancer therapy is a hot topic in academic forums and patent filings.

From an industrial perspective, N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide is often discussed in the context of green chemistry and sustainable synthesis. Optimizing its production to minimize waste and energy consumption is a priority, reflecting broader environmental concerns. Questions like "How to improve the yield of thienopyrazole derivatives?" or "What catalysts are best for diphenylacetamide reactions?" are commonly explored in research papers.

In summary, CAS No. 681268-68-8 represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and ongoing research make it a compound worth watching in the coming years, particularly as precision medicine and computational chemistry continue to evolve.